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Compound of Interest

Compound Name: Dibutyl fumarate

Cat. No.: B091571 Get Quote

An In-depth Technical Guide on the Core Reactivity of Dibutyl Fumarate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibutyl fumarate (DBF), the dibutyl ester of fumaric acid, is a significant chemical intermediate

primarily utilized as a plasticizer and a comonomer in polymer production.[1][2][3] Its reactivity

is centered around the electron-deficient carbon-carbon double bond and the two ester

functionalities. This guide provides a comprehensive investigation into the core reactivity of

dibutyl fumarate, detailing its synthesis, key chemical transformations such as polymerization

and addition reactions, and its biological interactions. Detailed experimental protocols,

tabulated quantitative data, and process diagrams are included to support further research and

application development.

Chemical Identity and Physicochemical Properties
Dibutyl fumarate is characterized by the trans configuration of its central double bond, which

imparts greater molecular stability compared to its cis-isomer, dibutyl maleate.[4] This

stereochemistry is a determining factor in its physical properties and reactivity patterns.[4]

Physical and Chemical Data
The fundamental physicochemical properties of dibutyl fumarate are summarized below.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₀O₄ [1]

Molecular Weight 228.28 g/mol [5][6]

CAS Number 105-75-9 [1]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Density 0.987 - 1.0 g/cm³ at 20°C [6][7][8]

Boiling Point 280.0 - 284 °C at 760 mmHg [6][9]

Melting Point -18 °C [6]

Flash Point 136.4 - 142.0 °C [6][8][9]

Auto-ignition Temp. 255 °C [7]

Solubility
Insoluble in water; soluble in

acetone, chloroform
[1][8]

IUPAC Name dibutyl (E)-but-2-enedioate [5]

Toxicological Data
A summary of key toxicological endpoints is provided for handling and safety assessment.

Endpoint Value Species Reference(s)

Oral LD50 8,530 mg/kg Rat [7]

Dermal LD50 10,000 mg/kg Rabbit [10]

Skin Sensitization
May cause an allergic

skin reaction.[7][11]
- [7][11]

Core Chemical Reactivity
The reactivity of dibutyl fumarate is dominated by its α,β-unsaturated ester structure. This

allows it to participate in a variety of chemical transformations, including synthesis via
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esterification, polymerization, and conjugate addition reactions.

Synthesis of Dibutyl Fumarate
The industrial production of dibutyl fumarate is typically achieved through the direct acid-

catalyzed esterification of fumaric acid with n-butanol.[4][12][13] This process, a Fischer

esterification, involves the protonation of a carboxylic acid group, followed by nucleophilic

attack by the alcohol, formation of a tetrahedral intermediate, and subsequent elimination of

water.[4]
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Reaction Mechanism
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Caption: Workflow for the synthesis of dibutyl fumarate.
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An alternative synthesis route involves the catalyzed isomerization of the cis-isomer, dibutyl

maleate, to the more thermodynamically stable trans-isomer, dibutyl fumarate.[4]

Polymerization Reactions
While the homopolymerization of dibutyl fumarate is challenging due to low reactivity, it is

widely used as a comonomer.[2][4] It serves as an internal plasticizer in polymers like PVC and

polystyrene, enhancing flexibility and durability.[3][8][14]

The reactivity of the fumarate backbone in polymerization is well-exemplified by the synthesis

of Poly(propylene fumarate) (PPF), a biodegradable polymer with significant biomedical

applications.[15][16] PPF is synthesized via a two-step transesterification reaction starting from

a related dialkyl fumarate (diethyl fumarate).[16][17]
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Step 1: Intermediate Synthesis

Step 2: Transesterification
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Propylene Glycol (1:3)

Add ZnCl₂ (catalyst) &
Hydroquinone (inhibitor)

Heat (110-130°C)
under inert atmosphere

Ethanol Distilled Off Bis(hydroxypropyl)
fumarate Intermediate

Intermediate from Step 1

Heat (100-130°C)
under vacuum (<1 mmHg)

Propylene Glycol
Byproduct Removed

Poly(propylene fumarate)
(PPF)

Click to download full resolution via product page

Caption: Two-step synthesis of Poly(propylene fumarate) (PPF).
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Addition Reactions
The electron-withdrawing nature of the two ester groups makes the double bond of dibutyl
fumarate electrophilic and susceptible to conjugate addition reactions.

Dibutyl fumarate is an excellent Michael acceptor, readily reacting with a wide range of

nucleophiles (Michael donors) such as enolates, amines, and thiols.[18][19] This 1,4-addition is

a powerful method for forming carbon-carbon and carbon-heteroatom bonds in a

thermodynamically controlled manner.[20]

Caption: General mechanism of the Michael Addition reaction.

Aza-Michael Addition: The addition of nitrogen-based nucleophiles is a well-established

reaction for related fumarate and maleate esters.[21]

Diels-Alder Reaction: As a dienophile, dibutyl fumarate can potentially undergo [4+2]

cycloaddition reactions with conjugated dienes to form cyclohexene derivatives, although

specific examples in the literature are less common than for other fumarates like dimethyl

fumarate.[22]

Biological Reactivity & Signaling
Beyond its industrial applications, dibutyl fumarate exhibits biological activity. Studies have

shown it can act as an immunological adjuvant, enhancing contact hypersensitivity (CHS).[23]

Immunomodulatory Effects
In murine models, dibutyl fumarate was found to enhance the CHS response to fluorescein

isothiocyanate (FITC).[23] The proposed mechanism involves two key events:

Enhanced Dendritic Cell (DC) Trafficking: DBF facilitates the migration of antigen-presenting

dendritic cells from the skin to the draining lymph nodes.[23]

Increased Cytokine Production: It promotes an increase in cytokine production within these

lymph nodes, amplifying the immune response.[23]

This suggests that dibutyl fumarate may play a role in aggravating conditions like contact

dermatitis through its influence on the skin sensitization process.[23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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